Cas no 898765-38-3 (4'-Bromo-3-morpholinomethyl benzophenone)

• Product Name: 4'-Bromo-3-morpholinomethyl benzophenone
• CAS No: 898765-38-3
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• MDL: MFCD03841909
• CID: 881097
• PubChem ID: 24724683
• Update Time: 2025-06-13

4'-Bromo-3-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• 4'-BROMO-3-MORPHOLINOMETHYL BENZOPHENONE
• AKOS016020055
• (4-Bromophenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone
• DTXSID90643081
• 898765-38-3
• MFCD03841909
• 4'-BROMO-3-MORPHOLINOMETHYLBENZOPHENONE
• 4'-Bromo-3-morpholinomethyl benzophenone

• MDL： MFCD03841909
• Inchi： 1S/C18H18BrNO2/c19-17-6-4-15(5-7-17)18(21)16-3-1-2-14(12-16)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2
• InChI Key： TWFVOKBDMFIATF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CCOCC1)=O

Computed Properties

• Exact Mass: 359.05200
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.45020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Bromo-3-morpholinomethyl benzophenone

Recent Advances in the Study of 4'-Bromo-3-morpholinomethyl benzophenone (CAS: 898765-38-3)

In recent years, the compound 4'-Bromo-3-morpholinomethyl benzophenone (CAS: 898765-38-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both bromo and morpholinomethyl groups on the benzophenone scaffold makes it a versatile intermediate for further chemical modifications and a candidate for drug discovery programs. Recent studies have focused on elucidating its biological activities, synthetic pathways, and potential mechanisms of action.

One of the key areas of interest is the role of 4'-Bromo-3-morpholinomethyl benzophenone in modulating protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory effects on specific PPIs, particularly those involving transcription factors and signaling proteins. These findings suggest its potential as a lead compound for developing novel therapeutics targeting PPIs.

Another significant aspect of recent research involves the optimization of synthetic routes for 4'-Bromo-3-morpholinomethyl benzophenone. Traditional methods often involve multi-step reactions with low yields and poor selectivity. However, advancements in catalytic systems and green chemistry approaches have led to more efficient and sustainable synthetic protocols. For instance, a recent study reported a one-pot synthesis using palladium-catalyzed cross-coupling reactions, achieving higher yields and reduced environmental impact. These improvements are crucial for scaling up production and facilitating further pharmacological evaluations.

In addition to its synthetic and biological applications, 4'-Bromo-3-morpholinomethyl benzophenone has also been explored for its potential in photopharmacology. The benzophenone moiety is known for its photoactive properties, which can be harnessed for light-controlled drug delivery systems. Researchers have investigated the compound's ability to undergo photo-induced structural changes, enabling spatiotemporal control of its biological activity. This innovative approach could pave the way for developing next-generation therapeutics with enhanced precision and reduced side effects.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and toxicology profiles of 4'-Bromo-3-morpholinomethyl benzophenone. Current studies are employing advanced computational models and in vivo assays to address these gaps. For example, molecular docking simulations have provided insights into its binding affinities with target proteins, while animal models are being used to assess its bioavailability and safety. These efforts are essential for translating laboratory findings into clinical applications.

In conclusion, 4'-Bromo-3-morpholinomethyl benzophenone (CAS: 898765-38-3) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from modulating PPIs to photopharmacology, highlight its versatility and potential. Continued interdisciplinary collaboration and technological advancements will be key to unlocking its full therapeutic potential and addressing existing challenges. This compound exemplifies the dynamic interplay between chemistry and biology in the pursuit of innovative medical solutions.